Cas no 134705-52-5 (Dibenzothiophene, 1,3,7,8-tetrachloro-)

Dibenzothiophene, 1,3,7,8-tetrachloro- is a chlorinated derivative of dibenzothiophene, characterized by its high thermal stability and chemical resistance due to the presence of four chlorine substituents. This compound is primarily utilized in advanced material synthesis and as an intermediate in the production of specialty chemicals. Its robust aromatic structure and halogenated framework make it suitable for applications requiring enhanced oxidative stability and electron-withdrawing properties. The compound is also of interest in research involving sulfur-containing heterocycles, particularly in studies on desulfurization processes and electronic materials. Its well-defined molecular structure ensures consistent performance in synthetic and analytical applications.

Dibenzothiophene, 1,3,7,8-tetrachloro- structure

134705-52-5 structure

Product Name:Dibenzothiophene, 1,3,7,8-tetrachloro-

CAS No:134705-52-5

MF:C₁₂H₄Cl₄S

MW:322.03715801239

CID:234710

PubChem ID:179296

Update Time:2025-06-13

Dibenzothiophene, 1,3,7,8-tetrachloro- Chemical and Physical Properties

Names and Identifiers

- Dibenzothiophene, 1,3,7,8-tetrachloro-
- 1,3,7,8-tetrachlorodibenzothiophene
- 134705-52-5
- 1,3,7,8-Tetrachlorodibenzo[b,d]thiophene
- DTXSID80158891
- Inchi： 1S/C12H4Cl4S/c13-5-1-9(16)12-6-3-7(14)8(15)4-10(6)17-11(12)2-5/h1-4H
- InChI Key： VTZRCWACPSHZTG-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CC2=C1C1C=C(C(=CC=1S2)Cl)Cl)Cl

Computed Properties

Exact Mass: 319.87902
Monoisotopic Mass: 319.878782g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 17
Rotatable Bond Count: 0
Complexity: 300
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.8
Topological Polar Surface Area: 28.2Å²

Experimental Properties

PSA: 0

Dibenzothiophene, 1,3,7,8-tetrachloro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM494825-1g	1,3,7,8-Tetrachlorodibenzo[b,d]thiophene	134705-52-5	97%	1g	$1602	2022-06-13

Dibenzothiophene, 1,3,7,8-tetrachloro- Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes Dibenzothiophenes

Additional information on Dibenzothiophene, 1,3,7,8-tetrachloro-

Comprehensive Overview of Dibenzothiophene, 1,3,7,8-tetrachloro- (CAS No. 134705-52-5)

Dibenzothiophene, 1,3,7,8-tetrachloro- (CAS No. 134705-52-5) is a halogenated derivative of dibenzothiophene, a sulfur-containing heterocyclic compound. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industrial and research fields. The presence of four chlorine atoms at the 1,3,7,8-positions of the dibenzothiophene backbone enhances its reactivity and makes it a valuable intermediate in organic synthesis.

One of the most frequently searched questions about Dibenzothiophene, 1,3,7,8-tetrachloro- revolves around its synthetic pathways. Researchers often explore methods such as electrophilic aromatic chlorination or metal-catalyzed reactions to achieve high yields of this compound. Its molecular structure and spectroscopic properties (e.g., NMR, IR, and mass spectrometry) are also popular topics, as they are critical for identification and purity assessment.

In the context of environmental science, Dibenzothiophene, 1,3,7,8-tetrachloro- is studied for its persistence and potential ecological impact. While not classified as hazardous under current regulations, its degradation products and interactions with other environmental contaminants are areas of active research. This aligns with the growing public interest in sustainable chemistry and green alternatives.

The compound’s applications in material science are another hot topic. Its ability to act as a precursor for advanced polymers and electronic materials has been explored in recent studies. For instance, its incorporation into organic semiconductors or photovoltaic devices could open new avenues for renewable energy technologies.

From a pharmaceutical research perspective, Dibenzothiophene, 1,3,7,8-tetrachloro- is occasionally investigated for its potential as a scaffold in drug discovery. Its structural features may lend themselves to modifications that enhance bioactivity or selectivity in target binding. However, thorough toxicological studies are essential before any biomedical application.

For those seeking analytical methods to detect or quantify this compound, techniques like high-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS) are commonly employed. These methods are crucial for ensuring the compound’s purity in research and industrial settings.

In summary, Dibenzothiophene, 1,3,7,8-tetrachloro- (CAS No. 134705-52-5) is a versatile chemical with broad relevance in organic synthesis, environmental studies, material science, and pharmaceutical research. Its unique properties continue to inspire innovation across multiple disciplines, making it a compound of enduring interest.